Cas no 81441-04-5 (2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole)

2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole structure
81441-04-5 structure
Product name:2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
CAS No:81441-04-5
MF:C4H7NOS
MW:117.169479608536
MDL:MFCD34551214
CID:5671754
PubChem ID:12761832

2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 81441-04-5
    • 2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
    • EN300-27102176
    • 2-Methylsulfanyl-4,5-dihydro-oxazole
    • 2-methylthiooxazoline
    • 2-(methylthio)-4,5-dihydrooxazole
    • SCHEMBL3730420
    • Oxazole, 4,5-dihydro-2-(methylthio)-
    • MDL: MFCD34551214
    • Inchi: 1S/C4H7NOS/c1-7-4-5-2-3-6-4/h2-3H2,1H3
    • InChI Key: XDIASJCZMJPICQ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NCCO1

Computed Properties

  • Exact Mass: 117.02483502g/mol
  • Monoisotopic Mass: 117.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 161.6±23.0 °C(Predicted)
  • pka: 5.23±0.50(Predicted)

2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27102176-0.1g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
0.1g
$868.0 2025-03-20
Enamine
EN300-27102176-10.0g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
10.0g
$4243.0 2025-03-20
Enamine
EN300-27102176-0.5g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
0.5g
$947.0 2025-03-20
Enamine
EN300-27102176-1.0g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
1.0g
$987.0 2025-03-20
Enamine
EN300-27102176-1g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5
1g
$987.0 2023-09-11
Enamine
EN300-27102176-5g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5
5g
$2861.0 2023-09-11
Enamine
EN300-27102176-0.25g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
0.25g
$908.0 2025-03-20
Enamine
EN300-27102176-5.0g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
5.0g
$2861.0 2025-03-20
Enamine
EN300-27102176-10g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5
10g
$4243.0 2023-09-11
Enamine
EN300-27102176-2.5g
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
81441-04-5 95.0%
2.5g
$1934.0 2025-03-20

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